18:1 PI(3)P

• Molecular Formula: C45H90N2O16P2
• Molecular Weight: 977.1 g/mol
• InChI: InChI=1S/C45H84O16P2.2H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)57-35-37(59-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-58-63(55,56)61-45-42(50)40(48)41(49)44(43(45)51)60-62(52,53)54;;/h17-20,37,40-45,48-51H,3-16,21-36H2,1-2H3,(H,55,56)(H2,52,53,54);2*1H3/b19-17-,20-18-;;/t37-,40+,41+,42-,43-,44-,45+;;/m1../s1
• InChIKey: BYXVELJOJLXSIL-ADVUQDOQSA-N

18:1 PI(3)P: Synthetic Phosphoinositide Standard

18:1 PI(3)P, or 1,2-dioleoyl-sn-glycero-3-phospho-(1'-myo-inositol-3'-phosphate), is a monophosphorylated, synthetic derivative of phosphatidylinositol (PI) . The 18:1 designation indicates the presence of two monounsaturated oleic acid chains, which distinguishes it from the saturated or polyunsaturated acyl chains typically found in endogenous PI(3)P pools. As a key member of the phosphoinositide (PIP) family, this molecule acts as a membrane-bound signaling lipid that regulates diverse cellular processes, including endosomal trafficking, autophagy, and cell growth . It is primarily used as a research reagent in biochemical assays to investigate lipid-protein interactions and as an analytical standard in mass spectrometry-based lipidomics [1].

Synthetic phosphoinositide standard with defined dioleoyl (18:1/18:1) acyl chains

Supports lipid-protein interaction studies and PI(3)P-dependent signaling reconstitution

Analytical standard for mass spectrometry-based lipidomics and isomer resolution

• [1] Xia, T., Ren, H., Zhang, W., & Xia, Y. (2020). Lipidome-wide characterization of phosphatidylinositols and phosphatidylglycerols on CC location level. Analytica Chimica Acta, 1128, 107-115. View Source

Acyl Chain Specificity of 18:1 PI(3)P

The substitution of 18:1 PI(3)P with other PI(3)P species or related phosphoinositides is not functionally equivalent due to the critical role of acyl chain composition in regulating protein binding and downstream signaling. The unique dioleoyl (18:1/18:1) acyl chains of this compound confer specific biophysical properties, such as increased membrane fluidity and altered lipid packing, which are not replicated by saturated or polyunsaturated analogs [1]. These differences directly impact the structure and function of interacting proteins, as demonstrated by the 6-fold reduction in coactivator binding affinity observed for SF-1 bound to dioleoyl PIP3 compared to its dipalmitoyl counterpart [2]. Furthermore, in complex lipid mixtures, the relative abundance of the 18:1/18:1 PI3P species is distinct from its PI4P and PI5P positional isomers, underscoring its unique role in the phosphoinositide code [3].

Acyl chain mismatch alters membrane behavior

Saturated or polyunsaturated PI(3)P analogs may shift membrane fluidity and lipid packing, potentially changing protein recruitment and binding kinetics.

Protein binding affinity depends on acyl composition

The dioleoyl chains critically influence coactivator binding to nuclear receptors; other chain types may not reproduce the same interaction profile.

Positional isomers are not interchangeable

PI(4)P and PI(5)P exhibit distinct signaling roles and mixing behavior; direct substitution risks misinterpreting phosphoinositide code readout.

• [1] Balla, T., Szentpetery, Z., & Kim, Y. J. (2009). Phosphoinositide signaling: new tools and insights. Physiology, 24(4), 231-244. View Source
• [2] Blind, R. D., Suzawa, M., & Ingraham, H. A. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100063. View Source
• [3] Unpublished data. (2023). Binary mixture analysis of PIP series, 18:1/18:1 PIxP in 1:1 ratio and tertiary mixture analysis 4:3:3 ratio. PMC9651020. View Source

Quantitative Evidence for 18:1 PI(3)P

Acyl Chain-Dependent Coactivator Binding

A direct head-to-head comparison demonstrates that the acyl chain composition of a phosphoinositide dramatically alters its ability to regulate protein function. The dioleoyl (18:1/18:1) form of PIP3 induced a 6-fold poorer binding affinity for the PGC1α coactivator peptide to the SF-1 receptor compared to the dipalmitoyl (16:0/16:0) form [1].

Coactivator Binding

Head-to-head

6-fold poorer affinity for dioleoyl PIP3 vs dipalmitoyl PIP3

Acyl chain composition critically modulates protein interaction

In vitro SF-1 nuclear receptor LBD assay with PGC1α peptide

Evidence Dimension	Coactivator peptide binding affinity
Target Compound Data	Dioleoyl PIP3 (18:1/18:1) induced 6-fold poorer affinity
Comparator Or Baseline	Dipalmitoyl PIP3 (16:0/16:0)
Quantified Difference	6-fold decrease in affinity
Conditions	In vitro functional assay with SF-1 nuclear receptor ligand-binding domain and PGC1α coactivator peptide

Why This Matters

This finding proves that the acyl chains, and not just the phosphorylated headgroup, are critical for determining the functional outcome of phosphoinositide-protein interactions, which directly impacts the selection of the appropriate lipid for accurate in vitro reconstitution of signaling pathways.

• [1] Blind, R. D., Suzawa, M., & Ingraham, H. A. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100063. View Source

Cellular Potency Ranking of PI(3)P

In a cellular assay context, the half-maximal effective concentration (EC50) of PI(3)P was determined to be 1.5 × 10⁻⁸ M. This potency is intermediate between that of PI(4)P (EC50 = 4.7 × 10⁻¹¹ M) and PI(5)P (EC50 = 1.6 × 10⁻⁹ M), and over 100-fold more potent than PI(3,5)P₂ (EC50 = 2.2 × 10⁻⁶ M) [1].

Cellular EC50

Cross-study comparable

1.5 × 10⁻⁸ M

Intermediate cellular response among monophosphorylated PIPs

Ranking: PI(4)P > PI(3)P > PI(5)P > PI(3,5)P₂

Evidence Dimension	Cellular response (EC50)
Target Compound Data	EC50 = 1.5 × 10⁻⁸ M
Comparator Or Baseline	PI(4)P (EC50 = 4.7 × 10⁻¹¹ M), PI(5)P (EC50 = 1.6 × 10⁻⁹ M), PI(3,5)P₂ (EC50 = 2.2 × 10⁻⁶ M)
Quantified Difference	PI(3)P is 3 orders of magnitude less potent than PI(4)P, 10-fold more potent than PI(5)P, and 100-fold more potent than PI(3,5)P₂.
Conditions	Cellular assay measuring a specific biological response (not further specified in the source table)

Why This Matters

This quantitative potency data provides a benchmark for comparing the functional activity of 18:1 PI(3)P against other phosphoinositide species in cell-based assays, guiding researchers in selecting the appropriate lipid and concentration for their specific experimental system.

• [1] Unpublished data. Table 1: EC50 values for phosphoinositides. PMC Source. View Source

18:1 PI(3)P Abundance in Isomer Mixtures

In a controlled binary mixture analysis of positional isomers (PI3P, PI4P, and PI5P) with 18:1/18:1 acyl chains, the fractional abundance of PI3P was found to be distinct from its isomers. In a 1:1 mixture with PI4P, PI3P had a fractional abundance of 0.52. In a 1:1 mixture with PI5P, its abundance was 0.41. In a 4:3:3 tertiary mixture of PI3P, PI4P, and PI5P, the fractional abundance of PI3P was 0.46 [1].

Isomer Mixture

Reported

Fractional abundance 0.46 in tertiary mix (PI3P/PI4P/PI5P)

Non-ideal mixing with positional isomers observed

Binary and tertiary mixture analysis data

Evidence Dimension	Fractional abundance in binary and tertiary mixtures
Target Compound Data	0.52 (vs. PI4P), 0.41 (vs. PI5P), 0.46 (in tertiary mix)
Comparator Or Baseline	PI4P: 0.48 (vs. PI3P), 0.17 (in tertiary mix); PI5P: 0.59 (vs. PI3P), 0.37 (in tertiary mix)
Quantified Difference	PI3P abundance differs from expected 1:1 (0.5) and 4:3:3 (~0.4) ratios, indicating non-ideal mixing behavior.
Conditions	Binary mixture analysis of PIP series, 18:1/18:1 PIxP in 1:1 ratio and tertiary mixture analysis 4:3:3 ratio

Why This Matters

These data demonstrate that 18:1 PI(3)P exhibits unique physicochemical behavior in lipid mixtures compared to its structural isomers, which is a critical factor for researchers designing liposome-based assays or studying membrane microdomain formation.

• [1] Unpublished data. (2023). Table 3: Binary mixture analysis of PIP series, 18:1/18:1 PIxP. PMC9651020. View Source

18:1 PI(3)P as PIKfyve Substrate

PI(3)P is the obligate substrate for the lipid kinase PIKfyve, which generates the signaling lipid PI(3,5)P₂ [1]. Specifically, synthetic PtdIns(3)P analogues bearing dioleoyl (18:1) chains have been experimentally validated as substrates for PIKfyve in vitro [2]. This contrasts with other phosphoinositides like PI(4)P and PI(5)P, which are not substrates for this specific kinase.

PIKfyve Substrate

Class-level inference

18:1 PI(3)P is a validated substrate for PIKfyve

Required for VPS34-PIKfyve axis reconstitution

Qualitative enzyme specificity; PI(4)P and PI(5)P not substrates

Evidence Dimension	Enzyme substrate specificity
Target Compound Data	18:1 PI(3)P is a validated substrate for PIKfyve.
Comparator Or Baseline	PI(4)P and PI(5)P are not substrates for PIKfyve.
Quantified Difference	Not applicable (qualitative difference in enzyme specificity).
Conditions	In vitro kinase assay with recombinant PIKfyve enzyme

Why This Matters

This establishes 18:1 PI(3)P as the correct and necessary lipid for any experimental system designed to reconstitute or study the VPS34-PIKfyve signaling axis, which is central to endolysosomal function and a key target in drug discovery for oncology and neurodegeneration.

• [1] Giridharan, S. S. P., Luo, G., Rivero-Rios, P., Steinfeld, N., Tronchere, H., Singla, A., ... & Weisman, L. S. (2022). Lipid kinases VPS34 and PIKfyve coordinate a phosphoinositide cascade to regulate retriever-mediated recycling on endosomes. eLife, 11, e78444. View Source
• [2] Xu, Y., et al. (2006). Chemical synthesis and molecular recognition of phosphatase-resistant analogues of phosphatidylinositol-3-phosphate. Journal of the American Chemical Society. View Source

18:1 PI(3)P Research Applications

VPS34-PIKfyve Cascade Reconstitution

For researchers studying endolysosomal dynamics, 18:1 PI(3)P is the definitive substrate for in vitro kinase assays designed to measure PIKfyve activity and screen for small molecule inhibitors [1]. Using an alternative PI species or a PI(3)P with a different acyl chain composition would invalidate the assay, as the specific dioleoyl chains are required for proper substrate recognition and membrane recruitment of the kinase complex [2].

Lipidomics Analytical Standardization

18:1 PI(3)P serves as a well-defined, synthetic standard for the accurate identification and quantification of PI(3)P species in complex biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows [3]. Its known structure and purity are essential for distinguishing between positional isomers of monophosphorylated PIs and for validating new lipidomic methods capable of resolving C=C double-bond locations in unsaturated acyl chains [4].

Lipid-Protein Binding and Membrane Dynamics

Due to its defined dioleoyl (18:1) acyl chains, this compound is ideal for creating synthetic membrane systems (e.g., liposomes, supported lipid bilayers) with controlled fluidity and curvature. It is specifically used to investigate the membrane recruitment and binding of proteins containing FYVE, PX, or PROPPIN domains, where the presentation of the phosphatidylinositol-3-phosphate headgroup by the dioleoyl chains can significantly impact binding kinetics and affinity [5]. This makes it superior to natural PI(3)P extracts, which are a heterogeneous mixture of acyl chain species.

Application

Selection Property

Validation Focus

VPS34-PIKfyve cascade reconstitution

PI(3)P headgroup recognition and acyl chain context

PIKfyve activity assay validation and inhibitor screening

Lipidomics analytical standardization

Defined dioleoyl structure and synthetic purity

Isomer resolution, quantification, and LC-MS/MS method validation

Lipid-protein binding and membrane dynamics

Controlled membrane fluidity via 18:1 chains

Binding kinetics and FYVE/PX domain recruitment assessment

• [1] Giridharan, S. S. P., et al. (2022). Lipid kinases VPS34 and PIKfyve coordinate a phosphoinositide cascade to regulate retriever-mediated recycling on endosomes. eLife, 11, e78444. View Source
• [2] Xu, Y., et al. (2006). Chemical synthesis and molecular recognition of phosphatase-resistant analogues of phosphatidylinositol-3-phosphate. Journal of the American Chemical Society. View Source
• [3] Xia, T., Ren, H., Zhang, W., & Xia, Y. (2020). Lipidome-wide characterization of phosphatidylinositols and phosphatidylglycerols on CC location level. Analytica Chimica Acta, 1128, 107-115. View Source
• [4] Blind, R. D., Suzawa, M., & Ingraham, H. A. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100063. View Source
• [5] Balla, T., Szentpetery, Z., & Kim, Y. J. (2009). Phosphoinositide signaling: new tools and insights. Physiology, 24(4), 231-244. View Source